Cas no 812-01-1 (Chlorosulfuric Acid Methyl Ester)

Chlorosulfuric Acid Methyl Ester structure
812-01-1 structure
Product name:Chlorosulfuric Acid Methyl Ester
CAS No:812-01-1
MF:CH3ClO3S
MW:130.550718545914
MDL:MFCD09751158
CID:726497
PubChem ID:69938

Chlorosulfuric Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Chlorosulfuric acid,methyl ester
    • chlorosulfonyloxymethane
    • Methyl chlorosulfonate
    • Chloroschwefelsaeure-methylester
    • Chlorsulfonsaeure-methylester
    • EINECS 212-380-7
    • methyl chlorosulfate
    • Methyl chlorosulphate
    • methyl sulfurochloridate
    • Methyl-chlorosulfat
    • Chlorosulfonic acid, methyl ester (2CI)
    • Methyl chlorosulfate (7CI)
    • Methyl chlorosulfonate (6CI)
    • [(Chlorosulfonyl)oxy]methane
    • Chlorosulfuric Acid Methyl Ester
    • DTXSID10230937
    • UNII-RT4YXU2TZ7
    • AKOS006326477
    • 812-01-1
    • Chlorosulfuric acid, methyl ester
    • MFCD09751158
    • BS-42530
    • I11450
    • SCHEMBL114312
    • SY240475
    • Methylchlorosulfonate
    • EN300-171945
    • Chlorosulphuric acid, methyl ester
    • Q9189980
    • methyl chloranesulfonate
    • NS00042284
    • DB-027097
    • RT4YXU2TZ7
    • MDL： MFCD09751158
    • Inchi： 1S/CH3ClO3S/c1-5-6(2,3)4/h1H3
    • InChI Key： KNVLCWQKYHCADB-UHFFFAOYSA-N
    • SMILES： O=S(OC)(Cl)=O

Computed Properties

  • Exact Mass: 129.949143g/mol
  • Surface Charge: 0
  • XLogP3: 0.4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 129.949143g/mol
  • Monoisotopic Mass: 129.949143g/mol
  • Topological Polar Surface Area: 51.8Ų
  • Heavy Atom Count: 6
  • Complexity: 107
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Density: 1.557
  • Melting Point: -70°C
  • Boiling Point: 132 ºC
  • Flash Point: 34 ºC
  • Refractive Index: 1.4138
  • PSA: 51.75000
  • LogP: 1.19720

Chlorosulfuric Acid Methyl Ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-171945-2.5g
methyl chloranesulfonate
 812-01-1 95%
2.5g
 $913.0 2023-09-20
Enamine
EN300-171945-10.0g
methyl chloranesulfonate
 812-01-1 95%
10g
 $3522.0 2023-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RE021-50mg
Chlorosulfuric Acid Methyl Ester
 812-01-1 98%
50mg
 261.0CNY 2021-07-14
TRC
C384300-1g
Chlorosulfuric Acid Methyl Ester
 812-01-1
1g
 $ 506.00 2023-09-08
Enamine
EN300-171945-1g
methyl chloranesulfonate
 812-01-1 95%
1g
 $435.0 2023-09-20
1PlusChem
1P004ZXI-500mg
Chlorosulfuric acid,methyl ester
 812-01-1 95%
500mg
 $352.00 2024-04-21
A2B Chem LLC
AC32390-250mg
Methyl chlorosulfonate
 812-01-1 95%
250mg
 $192.00 2024-04-19
eNovation Chemicals LLC
Y1265535-250mg
Chlorosulfuric acid,methyl ester
 812-01-1 95%
250mg
 $175 2025-02-20
eNovation Chemicals LLC
Y1265535-1g
Chlorosulfuric acid,methyl ester
 812-01-1 95%
1g
 $355 2025-02-20
eNovation Chemicals LLC
Y1265535-100mg
Chlorosulfuric acid,methyl ester
 812-01-1 95%
100mg
 $145 2025-02-20

Chlorosulfuric Acid Methyl Ester Production Method

Production Method 1

812-01-1 812-01-1
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Solvents: Methanol ;  25 °C → -30 °C; 0 °C; 0 °C → 60 °C
Reference
Alcohol Oxidation in the Presence of Methyl Chlorosulfonate and Dimethyl Sulfoxide
Davidovich, Yuriy A.; et al, ChemistrySelect, 2020, 5(23), 7013-7015

Production Method 2

812-01-1 812-01-1
Reaction Conditions
1.1 Reagents: Sulfuryl chloride
Reference
One-step synthesis of esters of aliphatic β-chloro sulfonic acids. Their sequential conversion to other sulfonic acid derivatives
Heller, Morgan S.; et al, Journal of Chemical and Engineering Data, 1983, 28(1), 134-7

Production Method 3

812-01-1 812-01-1
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Solvents: Methanol ;  30 min, 0 °C; 2 h, rt
Reference
Efficient α-chlorination of carbonyl containing compounds under basic conditions using methyl chlorosulfate
Silva, Saul; et al, Tetrahedron Letters, 2018, 59(13), 1233-1238

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Amadis Chemical Company Limited
(CAS:812-01-1)Chlorosulfuric Acid Methyl Ester
A24528
Purity:99%
Quantity:1g
Price ($):411.0